Cas no 91891-07-5 (Benzene, 1-ethenyl-4-[(isocyanomethyl)sulfonyl]-)

• Product Name: Benzene, 1-ethenyl-4-[(isocyanomethyl)sulfonyl]-
• CAS No: 91891-07-5
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 747973
• PubChem ID: 71328594
• Update Time: 2025-04-19

Benzene, 1-ethenyl-4-[(isocyanomethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethenyl-4-[(isocyanomethyl)sulfonyl]-
• 1-ethenyl-4-(isocyanomethylsulfonyl)benzene
• 1-Ethenyl-4-(isocyanomethanesulfonyl)benzene
• 91891-07-5
• DTXSID20757529

• Inchi： 1S/C10H9NO2S/c1-3-9-4-6-10(7-5-9)14(12,13)8-11-2/h3-7H,1,8H2
• InChI Key： LNJJVHZGIWKPEQ-UHFFFAOYSA-N
• SMILES： S(C[N+]#[C-])(C1C=CC(C=C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9Ų